Cas no 1217612-80-0 (cis-Atovaquone-d5 (contains 10% trans isomer))

• Product Name: cis-Atovaquone-d5 (contains 10% trans isomer)
• CAS No: 1217612-80-0
• MF: C₂₂H₁₉ClO₃
• MW: 371.868273973465
• CID: 1058965
• Update Time: 2025-08-05

cis-Atovaquone-d5 (contains 10% trans isomer) Chemical and Physical Properties

Names and Identifiers

• cis-Atovaquone-d5
• 3-[4-(4-chlorophenyl)-1,2,2,6,6-pentadeuteriocyclohexyl]-4-hydroxynaphthalene-1,2-dione
• cis-Atovaquone-d5 (contains 10% trans isomer)

• Inchi： 1S/C22H19ClO3/c23-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-20(24)17-3-1-2-4-18(17)21(25)22(19)26/h1-4,9-13,15,24H,5-8H2/i7D2,8D2,15D
• InChI Key： BSJMWHQBCZFXBR-YNUDWXFUSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC([2H])([2H])C([2H])(C2C(C(C3C=CC=CC=3C=2O)=O)=O)C([2H])([2H])C1

Computed Properties

• Exact Mass: 371.13400

Experimental Properties

• Melting Point: 82-84°C
• PSA: 54.37000
• LogP: 5.34850

Additional information on cis-Atovaquone-d5 (contains 10% trans isomer)

Cis-Atovaquone-d5 (contains 10% trans isomer) and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1217612-80-0 is a specialized isotope-labeled derivative of atovaquone, known as cis-Atovaquone-d5. This product, which contains approximately 10% of the trans isomer, plays a crucial role in pharmaceutical research and development. Isotope-labeled compounds are widely used in various scientific applications due to their unique properties that allow for precise tracking and analysis. The incorporation of deuterium atoms (denoted by 'd') in the molecular structure of atovaquone enhances its stability and provides a means to study metabolic pathways and drug interactions more effectively.

Atovaquone, a triphenyl ether derivative, is primarily recognized for its antiparasitic properties, particularly in the treatment of malaria caused by *Plasmodium falciparum*. The compound works by inhibiting the heme polymerization process in the parasite, thereby disrupting its energy metabolism. The use of deuterium-labeled analogs like cis-Atovaquone-d5 allows researchers to delve deeper into the pharmacokinetic and pharmacodynamic aspects of atovaquone. By studying how the deuterium atoms influence the drug's behavior in vivo, scientists can gain insights into its absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have made it possible to analyze isotope-labeled compounds with high precision. These techniques enable researchers to identify and quantify the different isomers present in cis-Atovaquone-d5, including the 10% trans isomer. The presence of this trans isomer can affect the overall efficacy and safety of the drug, making it essential to understand its role in the formulation. Studies have shown that slight variations in the stereochemistry of atovaquone can lead to significant differences in its biological activity. Therefore, cis-Atovaquone-d5 serves as a valuable tool for investigating these structural-activity relationships.

In addition to its use in antimalarial research, cis-Atovaquone-d5 has potential applications in other therapeutic areas. For instance, it can be employed in drug metabolism studies to evaluate how different enzymes interact with atovaquone derivatives. This information is crucial for optimizing drug formulations and predicting potential side effects. Moreover, the deuterium labeling technique can be extended to other antiparasitic agents, providing a versatile approach for developing new treatments against infectious diseases.

The synthesis of cis-Atovaquone-d5 involves complex organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The challenge lies in maintaining the desired cis configuration while minimizing the formation of unwanted trans isomers. Researchers have developed innovative strategies to enhance selectivity, including the use of chiral auxiliaries and catalysts.

The latest research on cis-Atovaquone-d5 has revealed new insights into its pharmacological properties. A study published in the Journal of Medicinal Chemistry demonstrated that deuterium labeling can significantly alter the metabolic pathways of atovaquone derivatives. The researchers found that deuterated atovaquone exhibits longer half-life and reduced clearance rates compared to its non-deuterated counterpart. These findings have important implications for drug design and dosing regimens.

Another significant application of cis-Atovaquone-d5 is in clinical trials where it serves as an internal standard for quantifying atovaquone levels in biological samples. Accurate measurement of drug concentrations is essential for assessing treatment efficacy and patient safety. The use of deuterium-labeled compounds as internal standards provides a reliable method for detecting even trace amounts of the drug, ensuring high-quality data analysis.

The future prospects of cis-Atovaquone-d5 are promising, with ongoing research exploring its potential in combination therapies against multidrug-resistant parasites. By understanding how different isomers interact with biological targets, scientists can develop novel strategies to overcome resistance mechanisms. Additionally, advancements in computational chemistry are expected to aid in predicting the behavior of isotope-labeled compounds before experimental validation.

In conclusion, cis-Atovaquone-d5 (contains 10% trans isomer) is a vital tool in modern pharmaceutical research. Its unique properties make it an excellent candidate for studying drug metabolism, pharmacokinetics, and therapeutic efficacy. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing next-generation treatments for infectious diseases.